N-(4-chlorobenzyl)cyclopropanamine
Description
N-(4-chlorobenzyl)cyclopropanamine (also known as CBA) is an organic compound that is used in a variety of scientific research applications. It has a wide range of uses, from being used as a reagent in organic synthesis to being used as a drug in pharmacology. CBA is a cyclic amine that is composed of a cyclopropane ring and a benzyl group, with the nitrogen atom being substituted by a chlorine atom. It is a colorless solid at room temperature and has a molar mass of 177.6 g/mol.
Scientific Research Applications
Understanding the Role of Similar Compounds in Scientific Research
Molecular Mechanism and Toxicity Studies : Research on compounds like cyclophosphamide provides insights into the molecular mechanisms of action and potential toxicity, which can be critical in understanding similar compounds' effects on biological systems. Cyclophosphamide studies focus on its mechanisms of action, selective immune effects, and implications for treating various diseases, which can inform research on related chemical entities (Iqubal et al., 2019).
Pharmacological Applications : Investigations into compounds like milnacipran, a cyclopropane derivative, highlight the diverse pharmacological applications of such chemicals, ranging from depression treatment to potential uses in other neurological disorders. This underscores the importance of exploring various scientific and therapeutic applications of cyclopropane derivatives, including "N-(4-chlorobenzyl)cyclopropanamine" (Spencer & Wilde, 1998).
Biochemical and Structural Studies : The structural analysis of lipid bilayers affected by compounds like cyclopropane reveals the subtle yet significant impacts such chemicals can have on biological membranes. These studies are crucial for understanding how similar compounds might interact with and alter cellular structures and functions (Franks & Lieb, 1979).
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]cyclopropanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN/c11-9-3-1-8(2-4-9)7-12-10-5-6-10/h1-4,10,12H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVXJABFVIDLTSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20405957 |
Source
|
| Record name | N-(4-chlorobenzyl)cyclopropanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19271-24-0 |
Source
|
| Record name | N-(4-chlorobenzyl)cyclopropanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[(4-chlorophenyl)methyl]cyclopropanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
